Cas no 2172209-36-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid
• CAS No: 2172209-36-6
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5767889
• PubChem ID: 165811368
• Update Time: 2025-11-05

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1563140
• 2172209-36-6
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4,4-difluorobutanoic acid
• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid

• Inchi： 1S/C25H26F2N2O5/c26-23(27)21(12-22(30)31)28-24(32)18-10-5-11-20(18)29-25(33)34-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-4,6-9,18-21,23H,5,10-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HOKLJOWOUUWEND-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid

Comprehensive Analysis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid (CAS No. 2172209-36-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid (CAS No. 2172209-36-6) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure and difluorobutanoic acid moiety, plays a pivotal role in modern drug discovery and bioconjugation strategies. Researchers are increasingly focusing on its applications in peptide-based therapeutics, prodrug design, and targeted drug delivery systems, aligning with current trends in personalized medicine and precision healthcare.

The structural complexity of this compound, featuring both cyclopentylformamido and difluorinated components, offers unique advantages in molecular interactions. Recent studies highlight its potential in modulating enzyme-substrate recognition and improving metabolic stability—two critical factors in developing next-generation pharmaceuticals. As the scientific community explores more fluorine-containing bioactive molecules, this compound's CAS No. 2172209-36-6 frequently appears in patent literature and research databases, particularly in contexts involving protease-resistant peptide analogs and biomarker detection probes.

From a synthetic chemistry perspective, the Fmoc-protecting group in this molecule enables efficient solid-phase peptide synthesis (SPPS), addressing common challenges in peptide chain assembly and purification. This aligns with growing industry demands for high-purity peptide intermediates used in cancer immunotherapy and neurodegenerative disease research. The compound's carboxylic acid terminus further allows versatile conjugation possibilities, making it valuable for developing antibody-drug conjugates (ADCs)—a hot topic in biopharmaceutical innovation.

Analytical characterization of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its stereochemical purity and fluorine NMR signatures. These quality control measures are crucial given the compound's potential use in GMP-compliant pharmaceutical manufacturing, where regulators emphasize impurity profiling and structural verification.

Emerging applications explore this molecule's role in bioorthogonal chemistry and click chemistry platforms, particularly in developing fluorescent probes for real-time cellular imaging. Its difluorobutanoic acid segment contributes to improved membrane permeability, a sought-after property in CNS-targeted drugs and blood-brain barrier penetration studies—subjects generating substantial interest in neuroscience forums and pharmaceutical conferences.

Storage and handling recommendations for CAS No. 2172209-36-6 typically suggest anhydrous conditions at controlled temperatures, reflecting the compound's sensitivity to hydrolytic cleavage of its Fmoc group. These protocols mirror best practices for handling peptide synthesis building blocks, a category experiencing growing demand in academic and industrial research settings worldwide.

As computational chemistry advances, molecular modeling studies of this compound provide insights into its conformational flexibility and potential pharmacophore features. Such in silico analyses complement experimental research, particularly in structure-activity relationship (SAR) studies for GPCR-targeted drugs—another trending area in drug discovery circles.

The patent landscape surrounding 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid reveals its inclusion in proprietary formulations for autoimmune disorders and chronic inflammation, reflecting broader industry shifts toward small-molecule immunomodulators. This positions the compound at the intersection of multiple high-growth research domains, from peptidomimetic design to fluorine medicinal chemistry.

Environmental and safety assessments of this material emphasize standard laboratory precautions for amino acid derivatives, with particular attention to respiratory protection during powder handling. Such guidelines align with increasing global focus on laboratory safety standards and green chemistry principles in pharmaceutical R&D.

Looking forward, the scientific trajectory of CAS No. 2172209-36-6 appears closely tied to innovations in peptide drug delivery technologies and fluorine-based bioisosteres. Its dual functionality as both a protected amino acid and fluorinated building block ensures continued relevance in cutting-edge research, from macrocyclic peptide development to metabolically stable probe design—areas consistently ranking high in scientific literature citations and grant-funded investigations.